Cas no 100325-55-1 (Pyridine, 3-(2,6-difluorophenyl)-)

• Product Name: Pyridine, 3-(2,6-difluorophenyl)-
• CAS No: 100325-55-1
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 1125353
• PubChem ID: 13773045
• Update Time: 2025-05-19

Pyridine, 3-(2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2,6-difluorophenyl)-
• 100325-55-1
• SCHEMBL2652533
• 3-(2,6-difluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-9-4-1-5-10(13)11(9)8-3-2-6-14-7-8/h1-7H
• InChI Key： CGPVBCALHGIYAF-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=NC=CC=1)F

Computed Properties

• Exact Mass: 191.05471
• Monoisotopic Mass: 191.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 3-(2,6-difluorophenyl)-

Pyridine, 3-(2,6-difluorophenyl)- (CAS No. 100325-55-1): A Comprehensive Overview in Modern Chemical Biology

Pyridine, 3-(2,6-difluorophenyl)-, identified by its CAS number 100325-55-1, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core substituted with a 2,6-difluorophenyl group, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive agents.

The< strong>fluorine atoms at the para positions of the phenyl ring introduce electron-withdrawing effects, which modulate the reactivity and binding affinity of the compound. This modification enhances its potential as a pharmacophore in drug design, particularly in targeting enzymes and receptors involved in critical biological pathways. The< strong>pyridine nitrogen further contributes to the compound's versatility by enabling coordination with various metal ions and participating in hydrogen bonding interactions.

In recent years, Pyridine, 3-(2,6-difluorophenyl)- has been extensively studied for its role in medicinal chemistry. Its structural motif has been incorporated into a wide range of molecules aimed at treating diverse diseases, including cancer, inflammation, and neurological disorders. The< strong>difluorophenyl group imparts enhanced metabolic stability and improved bioavailability, making it an attractive feature for drug candidates.

One of the most compelling aspects of this compound is its potential in modulating< strong>kinase enzymes. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is often associated with disease states. The< strong>fluorinated aromatic ring in Pyridine, 3-(2,6-difluorophenyl)- interacts with the ATP-binding pockets of kinases, leading to potent inhibition. Several studies have demonstrated its efficacy in preclinical models, highlighting its promise as a lead compound for kinase inhibitors.

The< strong>synthesis of Pyridine, 3-(2,6-difluorophenyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Traditional methods often require careful control of reaction conditions to achieve high yields and purity. However, recent advances in catalytic systems and flow chemistry have streamlined the process, making it more efficient and scalable. These innovations not only reduce costs but also minimize waste, aligning with green chemistry principles.

The< strong-pharmacological profile of Pyridine, 3-(2,6-difluorophenyl)- has been thoroughly characterized through both computational and experimental approaches. Molecular docking studies have revealed its binding mode to various biological targets, providing insights into its mechanism of action. Additionally, pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for evaluating its suitability as a drug candidate.

In clinical settings,< strong>Pyridine derivatives like Pyridine, 3-(2,6-difluorophenyl)- are being evaluated in phase I/II trials for their therapeutic potential. Preliminary results suggest that they exhibit promising activity against resistant tumor models while maintaining acceptable safety profiles. These findings have spurred further research into optimizing their efficacy and minimizing side effects.

The< strong-synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a versatile intermediate in the preparation of more complex molecules used in agrochemicals and materials science. Its ability to undergo selective functionalization makes it a valuable building block for creating novel compounds with tailored properties.

The< strong-sustainability aspect of using Pyridine derivatives cannot be overstated. As industries move towards greener practices,< strong>Pyridine-based compounds offer an environmentally friendly alternative due to their biodegradability and reduced toxicity compared to traditional synthetic equivalents. Efforts are ongoing to develop sustainable synthetic routes that minimize environmental impact while maintaining high yields.

In conclusion,< strong>Pyridine (CAS No. 100325-55-1), specifically the derivative 3-(2,6-difluorophenyl), represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for drug development targeting various diseases. With ongoing research efforts focused on optimizing its synthesis and pharmacological properties,< strong>this compound holds immense potential for future therapeutic applications.